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Compound of Interest

Compound Name: 5-BROMO-DC CEP

CAS No.: 178925-43-4

Cat. No.: B1142971

Get Quote

Abstract
This technical guide provides a comprehensive overview of 5’-Dimethoxytrityl-N-benzoyl-5-

bromo-2’-deoxyCytidine,3’-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite, commonly

known as 5-Bromo-dC-CE Phosphoramidite. Intended for researchers, chemists, and

professionals in oligonucleotide synthesis and drug development, this document details the

compound's chemical properties, its critical role in automated DNA synthesis, and its principal

applications. We will explore the rationale behind its use, provide a detailed protocol for its

incorporation into synthetic oligonucleotides, and discuss its significance in structural biology

and as a tool for studying protein-DNA interactions.

Introduction: The Significance of Modified
Nucleosides
The synthesis of custom oligonucleotides is a cornerstone of modern molecular biology,

enabling advancements in diagnostics, therapeutics, and fundamental research. While the four

canonical bases—A, T, C, and G—form the foundation of genetic material, the introduction of

modified nucleosides offers a powerful strategy to imbue oligonucleotides with novel properties.
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Halogenated nucleosides, such as 5-bromo-2'-deoxycytidine (5-Br-dC), are particularly

valuable modifications.

The "CEP" in the name designates it as a Cyanoethyl Phosphoramidite, the standard chemical

form used for automated solid-phase DNA synthesis. This guide focuses on the

phosphoramidite version of 5-Br-dC, the direct building block used by researchers to

incorporate this modified base into a growing DNA chain. The addition of a bromine atom at the

5-position of the pyrimidine ring introduces unique chemical and physical characteristics, which

can be exploited for a variety of advanced applications.

Core Compound Properties
A precise understanding of the chemical and physical properties of 5-Bromo-dC-CE

Phosphoramidite is essential for its successful application in oligonucleotide synthesis. These

properties dictate storage conditions, solubility, and reactivity.

Property Value Reference

Full Chemical Name

5’-Dimethoxytrityl-N-benzoyl-5-

bromo-2’-deoxyCytidine,3’-[(2-

cyanoethyl)-(N,N-diisopropyl)]-

phosphoramidite

[1]

Common Name
5-Bromo-dC-CE

Phosphoramidite
[1]

CAS Number 178925-43-4 [1][2][3]

Molecular Formula C46H51BrN5O8P [1][2][3][4]

Molecular Weight 912.82 g/mol [1][2]

Storage Conditions
Store at -20°C in a desiccated

environment
[2][5]

Diluent for Synthesis Anhydrous Acetonitrile [1]

The structure includes several key protecting groups essential for controlled synthesis:
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Dimethoxytrityl (DMT) group: Protects the 5'-hydroxyl group, preventing unwanted side

reactions. It is removed at the start of each coupling cycle.

Benzoyl (Bz) group: Protects the exocyclic amine of the cytidine base.

Cyanoethyl (CE) group: Protects the phosphoramidite group, which is removed during the

final deprotection step.

Diisopropylamine (iPr2N) group: A leaving group on the phosphorus atom that is displaced

during the coupling reaction.

Application in Oligonucleotide Synthesis: A
Mechanistic Overview
5-Bromo-dC-CE Phosphoramidite is incorporated into a DNA sequence using the standard

phosphoramidite chemistry cycle on an automated solid-phase synthesizer. The causality

behind each step is critical for achieving high coupling efficiency and final product purity.

The Synthesis Cycle Workflow
The following diagram illustrates a single coupling cycle for incorporating a modified base like

5-Bromo-dC.
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Single Coupling Cycle

1. Detritylation
(DMT Removal)

2. Coupling
(Base Addition)

Activator + 
5-Br-dC Amidite

3. Capping
(Terminate Failures)

Acetic Anhydride

4. Oxidation
(Stabilize Linkage)

Iodine Solution

Chain Extended by One Base
(Ready for next cycle)

Cycle Complete

Start Cycle
(Free 5'-OH on Support)

TCA Wash

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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